Cas no 239075-02-6 (5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene)

• Product Name: 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
• CAS No: 239075-02-6
• MF: C₂₀H₂₈B₂O₄S₂
• MW: 418.185923576355
• MDL: MFCD06798112
• CID: 67151
• PubChem ID: 24883504
• Update Time: 2025-05-24

5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene Chemical and Physical Properties

Names and Identifiers

• 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
• 2,2-Bithiophene-5,5-diboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-[5-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]thiophen-2-yl]-1,3,2-dioxaborolane
• 2,2'
• 2,2'-BIS(DICYCLOHEXYLPHOSPHINO)-1,1'-BINAPHTHYL
• 2,2'-Bithiophene-5,5'-diboronic acid bis(pinacol)
• 2,2'-Bithiophene-5,5'-diboronic Acid Bis(pinacol) Ester
• 2,2'-Bithiophene-5,5'-diboronic acid pinacol ester
• 2,5-bis(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-2,2-bithiophene
• 5,5'-di(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
• 2,2'-Bithiophene-5,5'-diboronic acid, bis(pinacol) ester
• ZXBA000664
• VB10514
• AB29821
• OR360705
• AX8238059
• B3363
• 075B026
• 2,2'-BITHIOPHENE-5,5'-D
• AKOS015960322
• CS-0091654
• H11777
• 4,4,5,5-TETRAMETHYL-2-[5'-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-[2,2'-BITHIOPHEN]-5-YL]-1,3,2-DIOXABOROLANE
• 2,2'-([2,2'-Bithiophene]-5,5'-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• DTXSID60449037
• 239075-02-6
• MFCD06798112
• SCHEMBL390494
• 2,2'-Bithiophene-5,5'-diboronic acid bis(pinacol) ester, 97%
• J-015270
• AS-55611
• XWWXVHGWYCXJCJ-UHFFFAOYSA-N
• 2,2''-Bithiophene-5,5''-diboronic Acid Pinacol Ester

• MDL： MFCD06798112
• Inchi： 1S/C20H28B2O4S2/c1-17(2)18(3,4)24-21(23-17)15-11-9-13(27-15)14-10-12-16(28-14)22-25-19(5,6)20(7,8)26-22/h9-12H,1-8H3
• InChI Key： XWWXVHGWYCXJCJ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1B1OC(C)(C)C(C)(C)O1)C1=CC=C(B2OC(C)(C)C(C)(C)O2)S1

Computed Properties

• Exact Mass: 418.16200
• Monoisotopic Mass: 418.1615120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.17
• Melting Point: 208-212 °C (lit.)
• Boiling Point: 530.458°C at 760 mmHg
• Flash Point: 274.612°C
• Refractive Index: 1.546
• PSA: 93.40000
• LogP: 4.07500

5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene

Comprehensive Analysis of 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene (CAS No. 239075-02-6)

5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene (CAS No. 239075-02-6) is a highly specialized organic compound widely recognized for its role in advanced material science and organic electronics. This bithiophene-based boronic ester derivative is a critical building block in the synthesis of conjugated polymers and small molecules, particularly in the development of organic semiconductors, OLEDs (Organic Light-Emitting Diodes), and OPVs (Organic Photovoltaics). Its unique molecular structure, featuring two dioxaborolane groups, enables efficient cross-coupling reactions, making it indispensable in Suzuki-Miyaura coupling applications.

The growing demand for flexible electronics and sustainable energy solutions has propelled research into π-conjugated systems, where 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene plays a pivotal role. Researchers and manufacturers are increasingly focusing on this compound due to its excellent charge transport properties and compatibility with solution-processable fabrication techniques. Its application in perovskite solar cells and printed electronics aligns with the global push toward green technology and renewable energy.

From a synthetic chemistry perspective, the boronate ester functional groups in CAS 239075-02-6 offer remarkable stability under ambient conditions, simplifying handling and storage. This attribute is particularly valuable in large-scale industrial processes, where air-sensitive intermediates often pose challenges. The compound’s robustness also makes it a preferred choice for high-throughput screening in drug discovery, though its primary use remains in material science.

Recent advancements in AI-driven molecular design have further highlighted the significance of 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene. Computational models predict its potential in multi-component reactions and catalysis, opening new avenues for smart materials. As the scientific community explores bioelectronic interfaces, this compound’s electrochemical stability and tunable bandgap properties are under intense scrutiny.

In summary, 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene (CAS No. 239075-02-6) stands at the forefront of cutting-edge research in organic electronics and sustainable technology. Its versatility, combined with the rising interest in eco-friendly materials, ensures its continued relevance in both academic and industrial settings.